N-(5-phenyl-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide

• IUPAC Name: N-(5-phenyl-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide
• InChI: InChI=1S/C15H17N3OS/c19-13(11-7-3-1-4-8-11)16-15-18-17-14(20-15)12-9-5-2-6-10-12/h2,5-6,9-11H,1,3-4,7-8H2,(H,16,18,19)
• InChI Key: MTHFPNFTAMTQBA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NC2=NN=C(S2)C3=CC=CC=C3
• Molecular Formula: C15H17N3OS
• Molecular Weight: 287.4 g/mol

Description

N-(5-phenyl-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide, commonly known as PTZ, is a chemical compound that has been widely used in scientific research due to its unique properties and potential applications. PTZ belongs to the class of thiadiazole derivatives and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of PTZ is not fully understood, but it is believed to act as a GABA receptor antagonist, leading to the inhibition of GABAergic neurotransmission. This results in the hyperexcitability of neurons and the induction of seizures.
Biochemical and physiological effects:
PTZ has been found to have various biochemical and physiological effects, including the induction of seizures, the alteration of neurotransmitter levels, and the modulation of ion channels. PTZ has also been shown to increase the levels of reactive oxygen species and induce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

PTZ has several advantages for lab experiments, including its ability to induce seizures reliably and reproducibly. However, PTZ also has some limitations, including its potential toxicity and the fact that it may not accurately reflect the underlying mechanisms of epilepsy in humans.

Future Directions

There are several future directions for the study of PTZ, including the development of new drugs that target the GABA receptor and the investigation of the potential therapeutic applications of PTZ in the treatment of epilepsy and other neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of PTZ and its effects on the brain.

Synthesis Methods

PTZ can be synthesized using various methods, including the reaction of 2-amino-5-phenyl-1,3,4-thiadiazole with cyclohexanecarboxylic acid chloride in the presence of a base. The reaction yields PTZ as a white crystalline solid with a melting point of 170-172°C.

Scientific Research Applications

PTZ has been extensively studied for its potential applications in scientific research. It has been used as a convulsant agent in animal models to induce seizures and study the mechanism of epilepsy. PTZ has also been used to study the effects of various drugs on seizure threshold and to evaluate the efficacy of antiepileptic drugs.